Cas no 2229298-94-4 (3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol
• CAS No: 2229298-94-4
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6074065
• PubChem ID: 165608703
• Update Time: 2025-06-10

3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol
• EN300-1760737
• 2229298-94-4

• Inchi： 1S/C10H14N2O4/c1-16-10-6-7(12(14)15)2-3-8(10)9(13)4-5-11/h2-3,6,9,13H,4-5,11H2,1H3
• InChI Key： DOKUMKBXICULLS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1OC)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol

Introduction to 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol (CAS No: 2229298-94-4)

3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2229298-94-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The structural features of this molecule, particularly its amino and nitro functional groups, as well as its aromatic ring system, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The synthesis of 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The presence of both an amino group and a nitro group in the molecule allows for diverse functionalization, enabling chemists to explore various derivatives with tailored biological activities. This flexibility has made it a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of the interactions between 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol and biological targets. These studies have revealed that the compound can interact with specific enzymes and receptors, suggesting potential applications in treating a range of diseases. For instance, research indicates that derivatives of this molecule may exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy.

In the realm of drug discovery, the significance of 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol lies in its ability to serve as a scaffold for designing new drugs. By modifying its structure, researchers can optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. This approach has been instrumental in developing more effective and safer medications.

The role of 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol in medicinal chemistry is further underscored by its participation in various biochemical pathways. Its amino group can engage in hydrogen bonding interactions, which are crucial for enzyme-substrate binding. Similarly, the nitro group can participate in redox reactions, influencing cellular signaling pathways. These properties make it a versatile building block for creating complex molecules with desired therapeutic effects.

Current research is exploring the potential of 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol in addressing neurological disorders. Studies suggest that compounds with similar structural motifs may have neuroprotective properties, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for developing treatments that target central nervous system disorders directly.

The chemical stability and reactivity of 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol are critical factors that influence its utility in synthetic chemistry. Researchers have developed innovative methods to enhance its stability under various conditions, ensuring that it remains a reliable intermediate throughout the synthesis process. These advancements have not only improved the efficiency of drug development but also expanded the scope of possible applications.

Environmental considerations also play a role in the study of 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental impact. Such initiatives align with broader trends in sustainable chemistry, where minimizing hazardous byproducts and energy consumption are prioritized.

The future prospects for 3-amino-1-(2-methoxy-4-nitrophenyl)propan-1-ol are bright, with ongoing research expected to uncover new applications and therapeutic potentials. As computational tools become more sophisticated, virtual screening methods will likely identify novel derivatives with enhanced biological activity. This interdisciplinary approach combining organic synthesis, computational chemistry, and pharmacology holds great promise for advancing drug discovery efforts.

In conclusion,3-amino-l-(2-methoxy-l-nitrophenyl)-l-propanol (CAS No: 2229298 94 4) represents a significant compound in pharmaceutical research due to its versatile structural features and potential biological activities. Its role as a scaffold for drug development underscores its importance in medicinal chemistry, while ongoing studies continue to expand our understanding of its applications across various therapeutic areas.